Cas no 1804887-04-4 (3-(Aminomethyl)-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetonitrile)

• Product Name: 3-(Aminomethyl)-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetonitrile
• CAS No: 1804887-04-4
• MF: C₁₀H₇F₆N₃O
• MW: 299.172502756119
• CID: 4844416
• Update Time: 2025-08-04

3-(Aminomethyl)-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C10H7F6N3O/c11-9(12,13)8-7(20-10(14,15)16)3-5(4-18)6(19-8)1-2-17/h3H,1,4,18H2
• InChI Key： AJBQWPPKJOLRBX-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(CN)C(CC#N)=N1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 373
• XLogP3: 1.5
• Topological Polar Surface Area: 71.9

Additional information on 3-(Aminomethyl)-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetonitrile

Introduction to 3-(Aminomethyl)-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1804887-04-4) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

3-(Aminomethyl)-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetonitrile, identified by its CAS number 1804887-04-4, is a sophisticated heterocyclic compound that has garnered significant attention in the realms of chemical biology and medicinal chemistry. This compound, characterized by its pyridine core functionalized with an aminomethyl group, a trifluoromethoxy substituent, and a trifluoromethyl moiety, exhibits a unique combination of structural features that make it a valuable scaffold for the development of novel bioactive molecules. The strategic placement of these functional groups not only enhances its electronic properties but also contributes to its binding affinity and metabolic stability, making it an attractive candidate for further exploration in drug discovery.

The aminomethyl group at the 3-position of the pyridine ring provides a versatile handle for further derivatization, enabling the facile construction of more complex molecular architectures. This functionality is particularly useful in the synthesis of peptidomimetics and protein-protein interaction inhibitors, where the introduction of amine-based linkers can improve solubility and bioavailability. Additionally, the presence of a trifluoromethoxy group at the 5-position introduces electron-withdrawing effects that modulate the electronic properties of the ring, thereby influencing its reactivity and interaction with biological targets. Such modifications are often employed to enhance binding affinity and selectivity in drug design.

The trifluoromethyl group at the 6-position further enriches the compound's pharmacophoric features by contributing to lipophilicity and metabolic stability. This substituent is well-documented for its ability to improve pharmacokinetic profiles, a critical factor in the development of successful therapeutics. The combination of these three distinct functional groups—aminomethyl, trifluoromethoxy, and trifluoromethyl—makes 3-(Aminomethyl)-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetonitrile a multifaceted building block with broad applications in medicinal chemistry.

In recent years, there has been growing interest in leveraging fluorinated compounds in drug development due to their unique physicochemical properties. Fluoroalkyl groups, such as trifluoromethoxy and trifluoromethyl, are known to enhance binding affinity, reduce metabolic degradation, and improve oral bioavailability. These attributes have been extensively studied in the context of small-molecule inhibitors targeting various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. The compound under discussion exemplifies how strategic fluorination can be harnessed to develop next-generation pharmaceuticals with improved efficacy and durability.

One of the most compelling aspects of 3-(Aminomethyl)-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetonitrile is its potential as a scaffold for kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, making them prime targets for therapeutic intervention. The pyridine core is a common pharmacophore in kinase inhibitors due to its ability to interact favorably with ATP-binding pockets through hydrogen bonding and hydrophobic interactions. The presence of both polar (aminomethyl) and lipophilic (trifluoromethyl) substituents allows this compound to modulate binding interactions with high precision, making it an excellent candidate for designing selective kinase inhibitors.

Recent advancements in computational chemistry have further enhanced the utility of this compound in drug discovery. Molecular modeling studies have demonstrated that modifications around the pyridine ring can fine-tune binding affinities to specific kinases. For instance, computational screening has identified derivatives of 3-(Aminomethyl)-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetonitrile that exhibit potent inhibition against mutant forms of kinases implicated in cancer. These findings highlight the compound's potential as a lead structure for developing targeted therapies against resistant tumor phenotypes.

The versatility of this compound is also evident in its application as a precursor for more complex scaffolds. By employing transition-metal-catalyzed cross-coupling reactions, researchers can introduce additional functional groups or alter the connectivity around the pyridine core. Such transformations have led to novel analogs with enhanced biological activity against pathogens or inflammatory diseases. Moreover, biocatalytic approaches have been explored to functionalize this scaffold under mild conditions, aligning with green chemistry principles and reducing synthetic waste.

The impact of fluorinated compounds on medicinal chemistry extends beyond their role as pharmacophores; they also serve as valuable tools for probe development in chemical biology. Fluorescently labeled derivatives of 3-(Aminomethyl)-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetonitrile have been utilized to study protein-ligand interactions in living cells with high resolution. These probes provide insights into dynamic cellular processes such as signal transduction and metabolic pathways, facilitating mechanistic investigations that would otherwise be challenging.

As research continues to uncover new therapeutic targets, the demand for structurally diverse scaffolds like 3-(Aminomethyl)-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetonitrile is expected to grow exponentially. Its unique combination of functional groups makes it an ideal candidate for generating libraries of compounds suitable for high-throughput screening (HTS). By integrating machine learning algorithms with traditional synthetic methodologies, researchers can accelerate the discovery process and identify novel bioactive molecules more efficiently than ever before.

In conclusion,3-(Aminomethyl)-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1804887-04-4) represents a significant advancement in medicinal chemistry due to its multifaceted structural features and broad applicability across multiple therapeutic areas. Its role as a scaffold for kinase inhibitors, probe development in chemical biology, and precursor for complex derivatives underscores its importance in modern drug discovery efforts. As our understanding of biological systems continues to evolve,this compound will undoubtedly play an integral role in shaping future therapeutic strategies.